Cas no 1342026-83-8 ((3,5-Dichlorophenyl)(furan-2-yl)methanol)

• Product Name: (3,5-Dichlorophenyl)(furan-2-yl)methanol
• CAS No: 1342026-83-8
• MF: C₁₁H₈Cl₂O₂
• MW: 243.08602142334
• MDL: MFCD07775254
• CID: 5207968
• Update Time: 2026-03-06

(3,5-Dichlorophenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichlorophenyl)(furan-2-yl)methanol
• 3,5-Dichlorophenyl-(2-furyl)methanol
• (3,5-dichlorophenyl)-(furan-2-yl)methanol

• MDL： MFCD07775254
• Inchi： 1S/C11H8Cl2O2/c12-8-4-7(5-9(13)6-8)11(14)10-2-1-3-15-10/h1-6,11,14H
• InChI Key： FIPKYCMAHJKXDE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CO1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.1
• Topological Polar Surface Area: 33.4

Additional information on (3,5-Dichlorophenyl)(furan-2-yl)methanol

Comprehensive Overview of (3,5-Dichlorophenyl)(furan-2-yl)methanol (CAS No. 1342026-83-8)

(3,5-Dichlorophenyl)(furan-2-yl)methanol (CAS No. 1342026-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a furan-2-yl methanol core substituted with a 3,5-dichlorophenyl group, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of novel antimicrobial and antifungal agents.

The growing interest in heterocyclic compounds like (3,5-Dichlorophenyl)(furan-2-yl)methanol aligns with current trends in sustainable chemistry. With the rise of green synthesis methods, scientists are investigating eco-friendly routes to produce such derivatives, minimizing hazardous byproducts. This compound’s furan ring and chlorinated aromatic moiety make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry, addressing frequent search queries like "furan derivatives in drug design" or "chlorophenyl compounds in agrochemicals."

From a technical perspective, CAS 1342026-83-8 demonstrates notable stability under standard conditions, making it suitable for laboratory-scale reactions. Its molecular weight (257.09 g/mol) and moderate polarity allow for versatile purification techniques, including column chromatography and recrystallization. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, reflecting the broader demand for analytical validation protocols in organic synthesis.

In the context of industrial applications, (3,5-Dichlorophenyl)(furan-2-yl)methanol is explored for its potential in polymer additives and specialty coatings. The compound’s bifunctional nature enables modifications to enhance material properties like thermal resistance or UV stability. This aligns with trending searches on "high-performance materials from renewable sources" and "bio-based chemical intermediates," highlighting its relevance to circular economy initiatives.

Safety and handling of CAS 1342026-83-8 adhere to standard laboratory practices, with no significant regulatory restrictions reported. However, researchers emphasize proper personal protective equipment (PPE) usage due to its powdered form. The compound’s ECHA registration status and REACH compliance are frequently queried, underscoring the importance of regulatory transparency in chemical sourcing.

Future research directions for (3,5-Dichlorophenyl)(furan-2-yl)methanol may focus on its enantioselective synthesis, given the rising interest in chiral auxiliaries for asymmetric catalysis. Additionally, computational studies (molecular docking or DFT calculations) could elucidate its binding affinities for target proteins, addressing popular inquiries like "computational chemistry in drug discovery." Collaborative efforts between academia and industry continue to expand its utility across interdisciplinary fields.